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Compound of Interest

Compound Name: Regadenoson-d3

Cat. No.: B12412869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Regadenoson-d3 is a deuterated analog of Regadenoson, a selective A2A adenosine receptor

agonist. Accurate preparation and storage of Regadenoson-d3 solutions are critical for reliable

experimental outcomes in research and drug development. These application notes provide

detailed protocols and storage conditions to ensure the integrity and stability of Regadenoson-
d3 solutions.

Data Presentation
Solubility of Regadenoson
The following table summarizes the solubility of the non-deuterated parent compound,

Regadenoson, in various solvents. This data serves as a strong proxy for Regadenoson-d3.
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Solvent Approximate Solubility Reference

DMSO 14 mg/mL [1]

78 mg/mL [2]

2 mg/mL (clear solution) [3]

Dimethylformamide (DMF) 10 mg/mL [1]

1:1 DMSO:PBS (pH 7.2) 0.5 mg/mL [1]

Ethanol Sparingly soluble (1 mg/mL) [4]

2 mg/mL [2]

Water

Sparingly soluble (> 10 mg/mL,

highly soluble noted but may

refer to a specific salt form)

[4]

Insoluble [2]

Chloroform and Ether Practically insoluble [4]

Note: It is recommended to first dissolve Regadenoson in DMSO before diluting with an

aqueous buffer for maximum solubility in aqueous solutions.[1]

Storage and Stability of Regadenoson
The stability of Regadenoson in different forms is outlined below. These conditions are

recommended for its deuterated analog, Regadenoson-d3.
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Form
Storage
Temperature

Stability Reference

Crystalline Solid -20°C ≥ 4 years [1]

Stock Solution in

Solvent (e.g., DMSO)
-80°C 1 year [2]

-20°C 1 month [2]

Aqueous Solution
Not Recommended

for long-term storage

Should not be stored

for more than one day
[1]

Experimental Protocols
Protocol 1: Preparation of a Regadenoson-d3 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mg/mL stock solution of Regadenoson-d3 in

dimethyl sulfoxide (DMSO).

Materials:

Regadenoson-d3 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., Argon or Nitrogen)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Equilibrate: Allow the vial of Regadenoson-d3 solid to equilibrate to room temperature

before opening to prevent moisture condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/18814.pdf
https://www.selleckchem.com/products/regadenoson.html
https://www.selleckchem.com/products/regadenoson.html
https://cdn.caymanchem.com/cdn/insert/18814.pdf
https://www.benchchem.com/product/b12412869?utm_src=pdf-body
https://www.benchchem.com/product/b12412869?utm_src=pdf-body
https://www.benchchem.com/product/b12412869?utm_src=pdf-body
https://www.benchchem.com/product/b12412869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh: Accurately weigh the desired amount of Regadenoson-d3 solid using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the

solid.

Dissolve: Transfer the weighed solid to a sterile vial. Add the appropriate volume of

anhydrous DMSO. For a 10 mg/mL solution, add 1 mL of DMSO.

Purge with Inert Gas: Before capping, purge the headspace of the vial with an inert gas like

argon or nitrogen to displace oxygen and minimize oxidation.[1]

Vortex: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

Aliquot: For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]

Store: Store the aliquots at -80°C for up to 1 year or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of an Aqueous Working Solution
of Regadenoson-d3
This protocol details the preparation of a 100 µM aqueous working solution of Regadenoson-
d3 in Phosphate-Buffered Saline (PBS, pH 7.2) from a 10 mg/mL DMSO stock solution. The

molecular weight of Regadenoson is 390.35 g/mol ; the molecular weight of Regadenoson-d3
will be slightly higher (approximately 393.37 g/mol ). For this protocol, the molecular weight of

the parent compound is used for approximation.

Materials:

Regadenoson-d3 stock solution in DMSO (10 mg/mL)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes or vials

Calibrated micropipettes
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Procedure:

Calculate Stock Concentration in Molarity:

Molarity (M) = (Concentration in mg/mL) / (Molecular Weight in g/mol ) * 1000

Molarity (M) = (10 mg/mL) / (390.35 g/mol ) * 1000 ≈ 25.6 mM

Calculate Dilution Factor:

Desired working concentration = 100 µM = 0.1 mM

Dilution Factor = (Stock Concentration) / (Working Concentration) = 25.6 mM / 0.1 mM =

256

Prepare Working Solution:

Thaw a single aliquot of the 10 mg/mL Regadenoson-d3 DMSO stock solution.

In a sterile tube, add the required volume of PBS. For example, to make 1 mL of the

working solution, add approximately 996.1 µL of PBS.

Add the calculated volume of the DMSO stock solution to the PBS. For a 1:256 dilution to

make 1 mL, add 1000 µL / 256 ≈ 3.9 µL of the stock solution.

Note: For maximum solubility, the Regadenoson-d3/DMSO solution should be added to

the aqueous buffer and mixed immediately.[1]

Mix: Gently vortex the solution to ensure it is homogenous.

Use Immediately: It is strongly recommended to use the freshly prepared aqueous solution

on the same day. Storage of aqueous solutions for more than one day is not advised.[1]
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Solution Preparation Workflow

Aqueous Working Solution Preparation

Start: Regadenoson-d3 Solid

Weigh Solid

Dissolve in Anhydrous DMSO

Purge with Inert Gas

Vortex to Dissolve

DMSO Stock Solution

Dilute DMSO Stock
 with Aqueous Buffer (e.g., PBS)

Mix Thoroughly

Aqueous Working Solution

Use Immediately
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Regadenoson-d3 Storage and Stability

Crystalline Solid

-20°C
≥ 4 years

Stock Solution in Solvent
(e.g., DMSO)

-80°C
1 year

-20°C
1 month

Aqueous Solution

Use Same Day
(Do not store > 1 day)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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